Cas no 88594-78-9 (5-(4-Cyano-phenyl)-2-hydroxy-6-methyl-nicotinonitrile)

• Product Name: 5-(4-Cyano-phenyl)-2-hydroxy-6-methyl-nicotinonitrile
• CAS No: 88594-78-9
• MF: C₁₄H₉N₃O
• MW: 235.240762472153
• MDL: MFCD19981439
• CID: 722502
• PubChem ID: 145915
• Update Time: 2025-04-19

5-(4-Cyano-phenyl)-2-hydroxy-6-methyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxo-
• 5-(4-cyanophenyl)-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxo-
• Dpn-205-734
• SCHEMBL8210361
• 5-(4-Cyanophenyl)-1,2-dihydro-6-methyl-2-oxopyridin-3-carbonitrile
• 5-(4-Cyanophenyl)-2-hydroxy-6-methyl-nicotinonitrile
• DTXSID90237166
• MFCD19981439
• 5-(4-Cyano-phenyl)-2-hydroxy-6-methyl-nicotinonitrile
• Dpn 205-734
• NMIRAZSAZYNODX-UHFFFAOYSA-N
• 88594-78-9
• 5-(4-cyanophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxopyridine-3-carbonitrile

• MDL： MFCD19981439
• Inchi： 1S/C14H9N3O/c1-9-13(6-12(8-16)14(18)17-9)11-4-2-10(7-15)3-5-11/h2-6H,1H3,(H,17,18)
• InChI Key： NMIRAZSAZYNODX-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(C2C=CC(C#N)=CC=2)=C(C)N1

Computed Properties

• Exact Mass: 235.074561919g/mol
• Monoisotopic Mass: 235.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines